Cas no 1805012-02-5 (2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine)
2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine
-
- Inchi: 1S/C7H6F2N4/c8-7(9)3-2-13-4(1-10)6(12)5(3)11/h2,7H,12H2,(H2,11,13)
- InChI Key: QQLVLCVCCIJVRF-UHFFFAOYSA-N
- SMILES: FC(C1C=NC(C#N)=C(C=1N)N)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- XLogP3: 0.7
- Topological Polar Surface Area: 88.7
2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029075085-250mg |
2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine |
1805012-02-5 | 97% | 250mg |
$480.00 | 2022-04-01 | |
| Alichem | A029075085-500mg |
2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine |
1805012-02-5 | 97% | 500mg |
$790.55 | 2022-04-01 | |
| Alichem | A029075085-1g |
2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine |
1805012-02-5 | 97% | 1g |
$1,460.20 | 2022-04-01 |
2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine
Recent Advances in the Study of 2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine (CAS: 1805012-02-5)
The compound 2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine (CAS: 1805012-02-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core substituted with cyano, amino, and difluoromethyl groups, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its applications in medicinal chemistry.
One of the most notable advancements in the study of this compound is its role as a building block for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have demonstrated that the structural features of 2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine, particularly the difluoromethyl group, enhance its binding affinity and selectivity toward specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of potent and selective inhibitors of the JAK family kinases, which are implicated in autoimmune diseases.
In addition to its applications in kinase inhibition, this compound has also been investigated for its potential as a precursor in the synthesis of agrochemicals. The presence of the difluoromethyl group is known to improve the metabolic stability and bioavailability of agrochemical agents, making it a valuable moiety in pesticide development. Recent patent filings indicate that derivatives of 2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine exhibit herbicidal and fungicidal activities, with some candidates advancing to preclinical trials.
The synthesis of 2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine has also seen methodological improvements. A 2022 report in Organic Letters described a streamlined, high-yield synthetic route utilizing palladium-catalyzed cross-coupling reactions. This advancement not only reduces production costs but also minimizes the environmental impact associated with traditional synthetic methods. Such innovations are critical for scaling up production to meet the demands of both pharmaceutical and agrochemical industries.
Despite these promising developments, challenges remain in the optimization of this compound's pharmacokinetic and safety profiles. Early-stage toxicological studies have identified potential off-target effects, necessitating further structural modifications. Researchers are actively exploring the introduction of additional functional groups to mitigate these issues while retaining the compound's desirable properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, 2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine (CAS: 1805012-02-5) represents a versatile and valuable scaffold in both medicinal and agrochemical research. Its unique structural features and broad applicability underscore its potential as a cornerstone in the development of next-generation therapeutics and pesticides. Ongoing research aims to address current limitations and unlock its full potential, paving the way for innovative solutions to pressing global health and agricultural challenges.
1805012-02-5 (2-Cyano-3,4-diamino-5-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)